2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-ethylphenyl)acetamide

• IUPAC Name: 2-[(4-amino-5-benzyl-1,2,4-triazol-3-yl)sulfanyl]-N-(2-ethylphenyl)acetamide
• InChI: InChI=1S/C19H21N5OS/c1-2-15-10-6-7-11-16(15)21-18(25)13-26-19-23-22-17(24(19)20)12-14-8-4-3-5-9-14/h3-11H,2,12-13,20H2,1H3,(H,21,25)
• InChI Key: OQZRDGYTNIZNSO-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC=C1NC(=O)CSC2=NN=C(N2N)CC3=CC=CC=C3
• Molecular Formula: C19H21N5OS
• Molecular Weight: 367.5 g/mol

Description

“2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-ethylphenyl)acetamide” is a chemical compound that contains a triazole ring, which is a five-membered aromatic azole chain containing two carbon and three nitrogen atoms. Triazole compounds are known for their ability to bind with a variety of enzymes and receptors in biological systems, showing versatile biological activities.

Synthesis Analysis

The synthesis of triazole derivatives has been a topic of interest in medicinal chemistry. Triazole nucleus is present as a central structural component in a number of drug classes. The synthesis of these compounds often involves reactions with appropriate hydrazide compounds.

Molecular Structure Analysis

The molecular structure of “2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-ethylphenyl)acetamide” can be analyzed using techniques such as NMR and MS analysis. Comparative analysis of selected bond angles can be obtained from SCXRD and DFT methods.

Chemical Reactions Analysis

The chemical reactions involving “2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-ethylphenyl)acetamide” can be studied using various techniques. For instance, the interconversion of different redox states can be analyzed spectroelectrochemically.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-ethylphenyl)acetamide” can be determined using various techniques. For instance, its melting point, boiling point, density, molecular formula, and molecular weight can be obtained.

Scientific Research Applications

Pharmaceutical Research

The triazole and benzyl groups present in the compound indicate potential for pharmaceutical applications. properties. The specific structure of this compound could be explored for novel drug development, particularly in targeting diseases where current treatments are inadequate.

Agricultural Chemistry

. The unique structure of this compound could lead to the development of new agrochemicals that are more efficient and environmentally friendly.

Electrochemistry

The compound’s potential redox-active properties, suggested by the presence of amino and sulfanyl groups, could be applied in electrochemistry. .

Mechanism of Action

Target of Action

Compounds containing the 1,2,4-triazole ring, such as this one, are known to possess a wide range of pharmaceutical activities . They have been found in various marketed drugs and are known to exhibit anti-fungal , anticancer , antiviral , anti-bacterial , anti-inflammatory , and other activities .

Mode of Action

1,2,4-triazole derivatives are known to interact with multiple receptors, which can lead to their diverse biological activities

Biochemical Pathways

Given the broad spectrum of biological activities associated with 1,2,4-triazole derivatives , it can be inferred that multiple pathways could be affected. These could potentially include pathways related to the aforementioned activities such as anti-fungal, anticancer, antiviral, and others .

Result of Action

1,2,4-triazole hybrids have been reported to exhibit weak to high cytotoxic activities against certain tumor cell lines , suggesting potential anticancer activity.

Safety and Hazards

While there are no explicit toxicity data reported for “2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-ethylphenyl)acetamide”, it’s important to handle it with care as it may pose potential risks to human health. It’s recommended to read and follow relevant safety instructions and take appropriate protective measures to ensure safety.

Future Directions

The future research directions for “2-[(4-amino-5-benzyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N-(2-ethylphenyl)acetamide” could involve further investigation of its potential applications in various fields such as electrochromic and optical devices. Additionally, its potential inhibitory activities against cancer cell lines could be explored further.